Cas no 214125-06-1 (1-Cyclohexene-1-carboxaldehyde, 3-(β-D-glucopyranosyloxy)-4-hydroxy-2,6,6-trimethyl-, (3R,4S)-)
214125-06-1 structure
Product Name:1-Cyclohexene-1-carboxaldehyde, 3-(β-D-glucopyranosyloxy)-4-hydroxy-2,6,6-trimethyl-, (3R,4S)-
CAS No:214125-06-1
MF:C16H26O8
MW:346.372846126556
CID:2730003
PubChem ID:102507170
Update Time:2024-03-01
1-Cyclohexene-1-carboxaldehyde, 3-(β-D-glucopyranosyloxy)-4-hydroxy-2,6,6-trimethyl-, (3R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-carboxaldehyde, 3-(β-D-glucopyranosyloxy)-4-hydroxy-2,6,6-trimethyl-, (3R,4S)-
- Jasminoside D
- 214125-06-1
- DTXSID50861800
-
- Inchi: 1S/C16H26O8/c1-7-8(5-17)16(2,3)4-9(19)14(7)24-15-13(22)12(21)11(20)10(6-18)23-15/h5,9-15,18-22H,4,6H2,1-3H3/t9-,10+,11+,12-,13+,14+,15-/m0/s1
- InChI Key: OAUMGPGYHSGESA-XSGSKYOYSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1C(C)=C(C=O)C(C)(C)C[C@@H]1O
Computed Properties
- Exact Mass: 346.16276778g/mol
- Monoisotopic Mass: 346.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 137Ų
1-Cyclohexene-1-carboxaldehyde, 3-(β-D-glucopyranosyloxy)-4-hydroxy-2,6,6-trimethyl-, (3R,4S)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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